Cas no 1904-78-5 ((2-Nitrophenyl)methanamine)

• Product Name: (2-Nitrophenyl)methanamine
• CAS No: 1904-78-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD03411002
• CID: 96072
• PubChem ID: 423893
• Update Time: 2025-09-27

(2-Nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Nitrophenyl)methanamine
• Benzenemethanamine, 2-nitro-
• [(2-Nitrophenyl)methyl]amine
• o-Nitrobenzylamine
• 2-nitro-benzylamine
• DTXSID50329793
• PYYRNLDFMZVKCV-UHFFFAOYSA-N
• 2-Nitrobenzylamine
• BAA90478
• AS-76130
• 2-nitrobenzyl amine
• 1-(2-nitrophenyl)methanamine
• SCHEMBL249952
• 1904-78-5
• N12477
• CS-0100001
• EN300-42893
• MFCD03411002
• SB76079
• AKOS000182749

• MDL： MFCD03411002
• Inchi： 1S/C7H8N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H,5,8H2
• InChI Key： PYYRNLDFMZVKCV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CN)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 266.8±15.0 ºC (760 Torr),
• Flash Point: 115.2±20.4 ºC,
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 69.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes